potassium 5-hydroxy-4-methylpentanoate
Overview
Description
Potassium 5-hydroxy-4-methylpentanoate is an organic compound with the molecular formula C6H11KO3 It is a potassium salt of 5-hydroxy-4-methylpentanoic acid
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of potassium 5-hydroxy-4-methylpentanoate typically involves the neutralization of 5-hydroxy-4-methylpentanoic acid with potassium hydroxide. The reaction is carried out in an aqueous medium, and the product is isolated by evaporation of the solvent and subsequent crystallization.
Industrial Production Methods
Industrial production methods for this compound are similar to laboratory synthesis but are scaled up. The process involves the use of large reactors and efficient crystallization techniques to ensure high purity and yield of the product.
Chemical Reactions Analysis
Types of Reactions
Potassium 5-hydroxy-4-methylpentanoate can undergo various chemical reactions, including:
Oxidation: The hydroxyl group can be oxidized to form a ketone.
Reduction: The carboxylate group can be reduced to form an alcohol.
Substitution: The hydroxyl group can be substituted with other functional groups.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.
Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.
Substitution: Reagents like thionyl chloride or phosphorus tribromide can be used for substitution reactions.
Major Products Formed
Oxidation: 5-oxo-4-methylpentanoic acid.
Reduction: 5-hydroxy-4-methylpentanol.
Substitution: Various substituted derivatives depending on the reagent used.
Scientific Research Applications
Potassium 5-hydroxy-4-methylpentanoate has several scientific research applications:
Chemistry: Used as a reagent in organic synthesis and as an intermediate in the preparation of other compounds.
Biology: Studied for its potential role in metabolic pathways and as a precursor for biologically active molecules.
Medicine: Investigated for its potential therapeutic effects and as a component in drug formulations.
Industry: Used in the production of specialty chemicals and as an additive in various industrial processes.
Mechanism of Action
The mechanism of action of potassium 5-hydroxy-4-methylpentanoate involves its interaction with specific molecular targets and pathways. The compound can act as a substrate for enzymes involved in metabolic processes, leading to the formation of biologically active metabolites. These metabolites can then exert various effects on cellular functions and biochemical pathways.
Comparison with Similar Compounds
Similar Compounds
- Potassium 4-hydroxy-4-methylpentanoate
- Potassium 3-hydroxy-3-methylpentanoate
- Potassium 2-hydroxy-4-methylpentanoate
Uniqueness
Potassium 5-hydroxy-4-methylpentanoate is unique due to its specific structural configuration, which imparts distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity and interactions with biological systems, making it valuable for specific applications in research and industry.
Properties
CAS No. |
2731007-01-3 |
|---|---|
Molecular Formula |
C6H11KO3 |
Molecular Weight |
170.2 |
Purity |
0 |
Origin of Product |
United States |
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